Cas no 27442-79-1 (1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-)
27442-79-1 structure
Product Name:1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-
CAS No:27442-79-1
MF:C6H2Br3IN2
MW:468.70995092392
CID:1431360
Update Time:2024-08-15
1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-
- 1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propyn-1-yl)-
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- Inchi: 1S/C6H2Br3IN2/c7-4-5(8)12(3-1-2-10)6(9)11-4/h3H2
- InChI Key: PQLHBABVGXDTIE-UHFFFAOYSA-N
- SMILES: C1(Br)N(CC#CI)C(Br)=C(Br)N=1
Computed Properties
- Exact Mass: 465.68076
Experimental Properties
- Density: 2.73±0.1 g/cm3(Predicted)
- Boiling Point: 472.0±55.0 °C(Predicted)
- PSA: 17.82
- pka: -1.88±0.60(Predicted)
1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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